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Compound of Interest

Compound Name:
4-Methyl-1H-imidazole-5-

carboxylic acid

Cat. No.: B175612 Get Quote

Essential Safety and Handling Guide for 4-Methyl-
1H-imidazole-5-carboxylic acid
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 4-Methyl-1H-imidazole-5-carboxylic
acid. Adherence to these procedures is critical for ensuring personal safety and proper

disposal.

Personal Protective Equipment (PPE)
When handling 4-Methyl-1H-imidazole-5-carboxylic acid, the following personal protective

equipment is mandatory to minimize exposure and ensure safety.
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PPE Category Item Specification

Eye Protection Safety Goggles

Tightly fitting, conforming to

EN 166 (EU) or NIOSH (US)

standards.[1]

Face Shield
Recommended when there is

a potential for splashing.[2]

Hand Protection Gloves

Nitrile gloves are

recommended. Always inspect

gloves before use and wash

hands after removal.[3][4]

Body Protection Lab Coat
A fully-buttoned lab coat is

required.[3]

Protective Clothing

Impervious and fire/flame

resistant clothing should be

worn.[1][4]

Respiratory Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced,

especially when dust may be

generated.[5][6]

Handling and Storage Protocols
Handling:

Work in a well-ventilated area, preferably within a certified laboratory chemical fume hood.[3]

[4]

Avoid generating dust.[4] Use dry clean-up procedures such as vacuuming with an

explosion-proof machine; do not use air hoses.[4]

Avoid contact with skin and eyes.[4]
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Do not eat, drink, or smoke in the handling area.[1][4]

Wash hands thoroughly with soap and water after handling.[4]

Keep containers securely sealed when not in use.[4]

Storage:

Store in a cool, dry, and well-ventilated place.[5][7]

Keep the container tightly closed.[5][6]

Store away from incompatible materials such as strong oxidizing agents, acids, acid

anhydrides, and acid chlorides.[3]

Emergency Procedures
Immediate action is crucial in the event of accidental exposure.

Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes at an emergency

eyewash station.[3][5] Seek medical attention.[3]

Skin Contact

Flush skin with plenty of water for at least 15

minutes.[3] Remove contaminated clothing and

shoes. For large area exposure, use an

emergency shower.[3] Seek medical attention.

[3]

Inhalation

Move the person to fresh air.[3][5] If not

breathing, give artificial respiration.[6] Seek

immediate medical attention.[3]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.[5][6]

Seek immediate medical attention.[3]
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Spill and Disposal Plan
Spills:

Small Spills: For small spills that can be cleaned up in under 10 minutes by trained

personnel, wear the minimum PPE of chemical safety goggles, nitrile gloves, and a lab coat.

[3] Use appropriate tools to clean up the spilled material and place it in a sealed container for

disposal.[3]

Large Spills: For large spills, immediately evacuate and secure the area. Contact your

institution's Environmental Health & Safety (EH&S) department or emergency services.[3]

Disposal:

Collect waste 4-Methyl-1H-imidazole-5-carboxylic acid, in pure form or in solutions, in a

sealable, airtight, and compatible waste container.[3]

Label the container as hazardous waste as soon as the first waste is added.[3]

Dispose of the contents and container in accordance with all local, regional, national, and

international regulations.[5] Do not empty into drains.[8]

Workflow for Safe Handling of 4-Methyl-1H-
imidazole-5-carboxylic acid
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Caption: Workflow for the safe handling of 4-Methyl-1H-imidazole-5-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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